5-(4-chlorophenyl)-7-(2-fluorophenyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine

• IUPAC Name: 5-(4-chlorophenyl)-7-(2-fluorophenyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C16H11ClFN5/c17-11-7-5-10(6-8-11)14-9-15(12-3-1-2-4-13(12)18)23-16(19-14)20-21-22-23/h1-9,15H,(H,19,20,22)
• InChI Key: LUHHXWQAXLDNFE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2C=C(NC3=NN=NN23)C4=CC=C(C=C4)Cl)F
• Molecular Formula: C16H11ClFN5
• Molecular Weight: 327.74 g/mol

Description

5-(4-chlorophenyl)-7-(2-fluorophenyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine is a compound that has gained interest in scientific research due to its potential as a therapeutic agent. This compound belongs to the class of tetrazolo[1,5-a]pyrimidines, which have been shown to exhibit a range of biological activities. In

Mechanism of Action

The mechanism of action of 5-(4-chlorophenyl)-7-(2-fluorophenyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine is not fully understood. However, it has been suggested that the compound may exert its biological effects by inhibiting the activity of specific enzymes or receptors in the body. For example, studies have shown that the compound can inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine in the brain. This inhibition may lead to an increase in the levels of acetylcholine, which is known to improve cognitive function.
Biochemical and Physiological Effects
Studies have shown that 5-(4-chlorophenyl)-7-(2-fluorophenyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine can have a range of biochemical and physiological effects. For example, the compound has been shown to exhibit antioxidant activity, which may help to protect cells from damage caused by free radicals. It has also been shown to exhibit anti-inflammatory effects, which may help to reduce inflammation in the body. Additionally, the compound has been shown to exhibit antitumor activity, which may make it a potential candidate for the treatment of cancer.

Advantages and Limitations for Lab Experiments

5-(4-chlorophenyl)-7-(2-fluorophenyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine has several advantages and limitations for lab experiments. One advantage is that the compound is relatively easy to synthesize, which makes it readily available for research purposes. Additionally, the compound has been shown to exhibit a range of biological activities, which makes it a promising candidate for further study. However, one limitation is that the compound has not been extensively studied in vivo, which makes it difficult to determine its potential as a therapeutic agent in humans.

Future Directions

There are several future directions for research on 5-(4-chlorophenyl)-7-(2-fluorophenyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine. One direction is to investigate the compound's potential as a therapeutic agent for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to investigate the compound's potential as an anticancer agent. Additionally, further studies are needed to determine the compound's safety and efficacy in vivo, which may help to determine its potential as a therapeutic agent in humans.
Conclusion
In conclusion, 5-(4-chlorophenyl)-7-(2-fluorophenyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine is a compound that has gained interest in scientific research due to its potential as a therapeutic agent. The compound has been shown to exhibit a range of biological activities, including antitumor, antimicrobial, and anti-inflammatory effects. While further research is needed to determine the compound's safety and efficacy in vivo, the results of current studies suggest that 5-(4-chlorophenyl)-7-(2-fluorophenyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine may be a promising candidate for further study as a potential therapeutic agent.

Scientific Research Applications

5-(4-chlorophenyl)-7-(2-fluorophenyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine has been the subject of numerous scientific studies. It has been shown to exhibit a range of biological activities, including antitumor, antimicrobial, and anti-inflammatory effects. The compound has also been investigated for its potential as a therapeutic agent for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.